Ferreirin

• Description: Ferreirin belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Thus, ferreirin is considered to be a flavonoid lipid molecule. Ferreirin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ferreirin is primarily located in the cytoplasm. Ferreirin can be biosynthesized from isoflavanone. Outside of the human body, ferreirin can be found in pigeon pea and pulses. This makes ferreirin a potential biomarker for the consumption of these food products.; Ferreirin is a hydroxyisoflavanone that is isoflavanone substituted by hydroxy groups at positions 5, 7 and 2' and a methoxy group at position 4' respectively. It has a role as a plant metabolite. It is a hydroxyisoflavanone and a methoxyisoflavanone. It derives from an isoflavanone.
• CAS No.: 32898-79-6
• Product Name: Ferreirin
• Molecular Formula: C16H14O6
• Molecular Weight: 302.28 g/mol
• IUPAC Name: 5,7-dihydroxy-3-(2-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O6/c1-21-9-2-3-10(12(18)6-9)11-7-22-14-5-8(17)4-13(19)15(14)16(11)20/h2-6,11,17-19H,7H2,1H3
• Standard InChIKey: CBEPNYOFLRIAGR-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2COC3=CC(=CC(=C3C2=O)O)O)O
• Canonical SMILES: COC1=CC(=C(C=C1)C2COC3=CC(=CC(=C3C2=O)O)O)O
• Melting Point: 210-212°C
• Physical Description: Solid
• Synonyms: 5,7,2′-Trihydroxy-4′-methoxyisoflavanone; 2,3-Dihydro-5,7-dihydroxy-3-(2-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• PubChem Compound: 442771
• Last Modified: Feb 18 2024